Cas no 1181601-24-0 (1-amino-2-(4-ethoxyphenyl)propan-2-ol)

• Product Name: 1-amino-2-(4-ethoxyphenyl)propan-2-ol
• CAS No: 1181601-24-0
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6042419
• PubChem ID: 62772408
• Update Time: 2025-10-28

1-amino-2-(4-ethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(4-ethoxyphenyl)propan-2-ol
• Benzenemethanol, α-(aminomethyl)-4-ethoxy-α-methyl-
• 1181601-24-0
• EN300-1857736
• CS-0278360
• AKOS012066184

• Inchi： 1S/C11H17NO2/c1-3-14-10-6-4-9(5-7-10)11(2,13)8-12/h4-7,13H,3,8,12H2,1-2H3
• InChI Key： HLHCNRYVHIUBME-UHFFFAOYSA-N
• SMILES： C1(C(CN)(C)O)=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.076±0.06 g/cm3(Predicted)
• Boiling Point: 347.5±32.0 °C(Predicted)
• pka: 12.29±0.50(Predicted)

Additional information on 1-amino-2-(4-ethoxyphenyl)propan-2-ol

Introduction to 1-Amino-2-(4-Ethoxyphenyl)propan-2-ol (CAS No. 1181601-24-0)

1-Amino-2-(4-ethoxyphenyl)propan-2-ol, with the CAS number 1181601-24-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes an amino group, an ethoxyphenyl moiety, and a propanol backbone. These structural features contribute to its potential applications in various therapeutic areas, particularly in the development of new drugs for cardiovascular diseases, neurological disorders, and metabolic syndromes.

The chemical formula of 1-amino-2-(4-ethoxyphenyl)propan-2-ol is C₁₁H₁₇NO₂. Its molecular weight is approximately 195.25 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties make it an ideal candidate for various synthetic reactions and biological assays.

In recent years, 1-amino-2-(4-ethoxyphenyl)propan-2-ol has been extensively studied for its potential pharmacological activities. One of the key areas of research has been its role as a β-adrenergic receptor agonist. β-adrenergic receptors are G protein-coupled receptors that play a crucial role in regulating cardiovascular function, bronchodilation, and metabolic processes. Studies have shown that 1-amino-2-(4-ethoxyphenyl)propan-2-ol can selectively activate β₂-adrenergic receptors, making it a promising lead compound for the development of new drugs to treat conditions such as asthma and chronic obstructive pulmonary disease (COPD).

Beyond its potential as a β-adrenergic receptor agonist, 1-amino-2-(4-ethoxyphenyl)propan-2-ol has also been investigated for its anti-inflammatory properties. Inflammatory responses are involved in a wide range of diseases, including arthritis, inflammatory bowel disease (IBD), and neurodegenerative disorders. Research has demonstrated that 1-amino-2-(4-ethoxyphenyl)propan-2-ol can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This anti-inflammatory activity suggests that the compound could be developed into therapeutic agents for managing inflammatory conditions.

The neuroprotective effects of 1-amino-2-(4-ethoxyphenyl)propan-2-ol have also been explored. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neuronal cells. Preclinical studies have shown that 1-amino-2-(4-ethoxyphenyl)propan-2-ol can protect neurons from oxidative stress and apoptosis, thereby potentially slowing down the progression of these diseases. These findings have sparked interest in further investigating the compound's potential as a neuroprotective agent.

In addition to its therapeutic applications, 1-amino-2-(4-ethoxyphenyl)propan-2-ol has also been used as a building block in organic synthesis. Its unique chemical structure makes it a valuable intermediate for the synthesis of more complex molecules with diverse biological activities. For example, it can be used to synthesize compounds with anti-cancer properties or to develop new materials with specific functional groups.

The safety profile of 1-amino-2-(4-ethoxyphenyl)propan-2-ol is an important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have shown that the compound exhibits low toxicity at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. Ongoing research aims to optimize the pharmacokinetic properties of 1-amino-2-(4-ethoxyphenyl)propan-2-ol, such as its bioavailability, distribution, metabolism, and excretion (ADME), to enhance its therapeutic potential.

In conclusion, 1-amino-2-(4-Ethoxyphenyl)propan-2-Ol (CAS No. 1181601–24–0) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of new drugs targeting various therapeutic areas. Continued research into the pharmacological properties and safety profile of this compound will likely lead to significant advancements in drug discovery and development.